BENGHE Foundational & Exploratory

Check Availability & Pricing

No Known Contraindications Between
Mebeverine and Alcohol Consumption

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mebeverine alcohol

Cat. No.: B1662868

Based on available medical information and clinical guidance, there are no established
contraindications for the consumption of alcohol while taking Mebeverine. Multiple sources,
including patient information leaflets and official drug summaries, indicate that it is generally
considered safe to drink alcohol in moderation during treatment with this medication.[1][2][3][4]

[5]

A comprehensive review of scientific literature and drug information databases reveals a lack of
studies specifically designed to investigate the detailed pharmacokinetic or pharmacodynamic
interactions between Mebeverine and ethanol in humans. The summary of product
characteristics for Mebeverine explicitly states that "No interaction studies have been
performed, except with alcohol. In vitro and in vivo studies in animals have demonstrated the
absence of any interaction between mebeverine hydrochloride and ethanol."[6][7][8][9][10] This
suggests that while formal, in-depth clinical trials in humans may be limited, preclinical data did
not raise any safety concerns.

Due to the absence of specific clinical studies providing quantitative data on the combined use
of Mebeverine and alcohol, it is not possible to construct an in-depth technical guide with
detailed experimental protocols and quantitative data tables on their interaction as requested.
The available information consistently points to a lack of significant interaction, and therefore,
no specific contraindications have been established.

While information on the direct interaction with alcohol is not available in the format requested,
the metabolic pathway of Mebeverine itself is well-documented.
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Metabolism of Mebeverine

Mebeverine is rapidly and completely absorbed after oral administration.[7] It undergoes
extensive metabolism, primarily by esterases, which break down the molecule into its main
components: veratric acid and mebeverine alcohol.[6][7][8][9] Mebeverine itself is not
excreted unchanged.[6][7][8]

The principal metabolite in plasma is the demethylated carboxylic acid (DMAC).[6][7][8] The
metabolites are almost completely excreted in the urine. Veratric acid is excreted in the urine,
as is mebeverine alcohol, partly as the corresponding carboxylic acid (MAC) and partly as the
demethylated carboxylic acid (DMAC).[6][7][8]

The following diagram illustrates the metabolic pathway of Mebeverine.
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Metabolic pathway of Mebeverine.
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In summary, while there are no known contraindications for consuming alcohol with
Mebeverine, the absence of detailed clinical interaction studies means that this conclusion is
based on the current lack of adverse evidence rather than comprehensive quantitative
analysis. Patients are always advised to consult their healthcare provider for personalized
medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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